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Compound of Interest

Compound Name: Benzyl propionate

Cat. No.: B094898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed sensory comparison of benzyl propionate and its structural

isomers with the chemical formula C₁₀H₁₂O₂. The information presented herein is supported by

available experimental data and established analytical protocols to aid in the selection and

application of these aroma compounds in research and product development.

Quantitative Sensory Data
The following table summarizes the key sensory attributes of benzyl propionate and a

selection of its structural isomers. Odor detection thresholds, where available, are provided in

parts per billion (ppb) in water. The qualitative odor descriptors are compiled from various

industry and scientific sources.
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Compound CAS Number
Molecular
Structure

Odor
Detection
Threshold
(ppb in water)

Odor Profile
Descriptors

Benzyl

Propionate
122-63-4

Benzyl Group +

Propionate

Data not

available

Sweet, fruity,

floral, jasmine,

banana,

balsamic[1]

Phenethyl

Acetate
103-45-7

Phenethyl Group

+ Acetate
40 - 200

Sweet, rosy-

fruity, honey,

peach, raspberry

Ethyl

Phenylacetate
101-97-3

Ethyl Group +

Phenylacetate
650

Sweet, honey,

floral, rose,

jasmine, cocoa

Propyl Benzoate 2315-68-6
Propyl Group +

Benzoate

Data not

available

Nutty, sweet,

fruity, balsamic[2]

[3]

Isopropyl

Benzoate
939-48-0

Isopropyl Group

+ Benzoate

Data not

available

Sweet, fruity-

floral[4][5][6][7]

Methyl

Phenylacetate
101-41-7

Methyl Group +

Phenylacetate
25

Intensely sweet,

honey-like, floral,

jasmine, musky,

waxy, spicy,

fruity-almond

o-Tolyl Acetate 533-18-6
ortho-Tolyl Group

+ Acetate

Data not

available

Fruity, dried

fruits, medicinal

m-Tolyl Acetate 122-46-3
meta-Tolyl Group

+ Acetate

Data not

available

Similar to p-Tolyl

Acetate

p-Tolyl Acetate 140-39-6
para-Tolyl Group

+ Acetate
25[8]

Animalic, floral,

butyric, pungent,

narcissus-like[8]
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Experimental Protocols
The sensory data presented in this guide are typically generated using standardized

methodologies. The following are detailed protocols for two key experimental approaches:

Descriptive Sensory Analysis and Gas Chromatography-Olfactometry (GC-O).

Descriptive Sensory Analysis
This method provides detailed qualitative and quantitative descriptions of the sensory attributes

of a substance.

Objective: To identify, describe, and quantify the aromatic characteristics of benzyl propionate
and its isomers.

Materials:

Samples of benzyl propionate and its structural isomers of high purity.

Odor-free sample containers (e.g., glass jars with PTFE-lined caps).

Odor-free smelling strips.

A panel of 8-12 trained sensory assessors.

A sensory evaluation booth with controlled temperature, humidity, and lighting.

Data collection software.

Procedure:

Panelist Training:

Select panelists based on their ability to detect and describe a range of odorants.

Train the panel over several sessions to develop a consensus vocabulary for the aroma

attributes of the test compounds. This involves presenting reference standards for various

aroma notes (e.g., fruity, floral, sweet, spicy).
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Familiarize panelists with the intensity rating scale to be used (e.g., a 15-point scale from

0 = not perceptible to 15 = extremely strong).

Sample Preparation:

Prepare solutions of each compound at a concentration well above its detection threshold,

typically 1-10% in an odor-free solvent like diethyl phthalate or ethanol.

Dip smelling strips into the solutions for a standardized amount of time and allow the

solvent to evaporate for a set period before evaluation.

Sensory Evaluation:

Present the coded, randomized samples to the panelists in the sensory booths.

Instruct panelists to sniff each smelling strip and rate the intensity of each previously

agreed-upon descriptor.

Include a reference sample in the evaluation set to anchor the panel's ratings.

Provide a break of at least 2 minutes between samples to prevent olfactory fatigue.

Data Analysis:

Collect the intensity ratings from all panelists.

Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to

determine significant differences in the sensory attributes of the compounds.

Generate spider web plots or bar charts to visualize the sensory profiles of each

compound.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique used to identify the specific volatile compounds in a sample that

contribute to its overall aroma.
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Objective: To separate the volatile components of a sample and determine the odor

characteristics of each individual compound as it elutes from the gas chromatograph.

Materials:

Gas chromatograph (GC) equipped with a sniffing port (olfactometry port).

Mass spectrometer (MS) or Flame Ionization Detector (FID) for compound identification and

quantification.

Appropriate GC column for the separation of esters (e.g., a non-polar or mid-polar column).

Samples of benzyl propionate and its isomers.

Trained human assessor (sniffer).

Procedure:

Sample Injection:

Inject a small volume of the diluted sample (in a suitable solvent) into the GC.

Chromatographic Separation:

The volatile compounds are separated based on their boiling points and polarity as they

pass through the GC column. The oven temperature is programmed to ramp up over time

to facilitate this separation.

Effluent Splitting:

At the end of the column, the effluent is split between the chemical detector (MS or FID)

and the heated sniffing port.

Olfactory Detection:

A trained assessor sniffs the effluent from the sniffing port and records the time, duration,

and a description of any odors detected.
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The intensity of the perceived odor can also be rated on a continuous scale.

Data Integration:

The data from the chemical detector (a chromatogram showing peaks for each compound)

is synchronized with the olfactometry data.

This allows for the correlation of specific odor descriptors with individual chemical

compounds.

Techniques like Aroma Extract Dilution Analysis (AEDA) can be employed, where the

sample is serially diluted and re-analyzed by GC-O to determine the odor activity value

(OAV) of each compound.

Visualizations
Olfactory Signaling Pathway
The perception of odorants like benzyl propionate and its isomers is initiated by the binding of

these molecules to olfactory receptors in the nasal cavity. This triggers a G-protein coupled

receptor (GPCR) signaling cascade, leading to the generation of an action potential that is

transmitted to the brain.

Olfactory Receptor Neuron

Odorant
(e.g., Benzyl Propionate)

Olfactory
Receptor (GPCR)

Binding
G-protein (Gαolf)

Activation Adenylyl
Cyclase

Activation
cAMP

ATP to cAMP Cyclic Nucleotide-
Gated Ion Channel

Opening Ca²⁺ / Na⁺
Influx Depolarization Action Potential

to Brain

Click to download full resolution via product page

Caption: Olfactory signaling cascade initiated by odorant binding.

Experimental Workflow for Sensory Comparison
The following diagram illustrates a typical workflow for the comprehensive sensory comparison

of benzyl propionate and its structural isomers.
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Sample Preparation

Sensory Evaluation

Data Analysis & Interpretation
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Click to download full resolution via product page

Caption: Workflow for comparative sensory analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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